Cas no 79455-30-4 (Nicaraven)

• Product Name: Nicaraven
• CAS No: 79455-30-4
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• MDL: MFCD00411904
• CID: 60086
• PubChem ID: 71234
• Update Time: 2024-10-27

Nicaraven Chemical and Physical Properties

Names and Identifiers

• N,N'-(Propane-1,2-diyl)dinicotinamide
• 3-Pyridinecarboxamide, N,N'-(1-methyl-1,2-ethanediyl)bis-
• N-[2-(pyridine-3-carbonylamino)propyl]pyridine-3-carboxamide
• Nicaraven
• (+-)-N,N'-Propylenebis(nicotinamide)
• 1,2-Bis(nicotinamido)propane
• N,N'-propylenedinicotinamide
• N,N'-Propylenenicotinamide
• Nicaravenum [INN-Latin]
• Nicaraven [INN]
• (+-)-N,N'-Propylenedinicotinamide
• AVS
• 457KF8A3QQ
• C15H16N4O2
• N,N'-(1-Methyl-1,2-ethanediyl)bis-3-pyridinecarboxamide
• Nicaravenum
• An
• Nicaraven, (+)-
• SW219515-1
• K13EV3J70Q
• 3-Pyridinecarboxamide, N,N'-(1-methyl-1,2-ethanediyl)bis-, (+)-
• HY-100592
• 79455-30-4
• 409303-59-9
• SCHEMBL677580
• CHEMBL1705525
• NICARAVEN [JAN]
• NICARAVEN, (-)-
• AS-15176
• BCP03758
• Tox21_111854
• BCP9000987
• UD8PEV6JBD
• UNII-UD8PEV6JBD
• DB06397
• s4265
• CAS-79455-30-4
• KTXBOOWDLPUROC-UHFFFAOYSA-N
• DTXSID6046189
• DTXCID4026189
• AKOS016844293
• UNII-457KF8A3QQ
• HMS3885L15
• MFCD00411904
• CS-6342
• N-{1-[(pyridin-3-yl)formamido]propan-2-yl}pyridine-3-carboxamide
• Antevas
• CCG-267306
• AC-19733
• AKOS001681527
• 160888-15-3
• N,N inverted exclamation marka-(1-Methyl-1,2-ethanediyl)bis[3-pyridinecarboxamide]
• (+/-)-N,N'-PROPYLENEBIS(NICOTINAMIDE)
• NICARAVEN [MI]
• SMR004701241
• NICARAVEN [MART.]
• FT-0645369
• HMS3652P04
• NCGC00160494-01
• AC-32631
• 3-PYRIDINECARBOXAMIDE, N,N'-(1-METHYL-1,2-ETHANEDIYL)BIS-, (-)-
• BCP0726000143
• MLS006010102
• CCRIS 7280
• N,N′-(1-Methyl-1,2-ethanediyl)bis[3-pyridinecarboxamide] (ACI)
• STK496402
• Nicaraven?
• GLXC-02823
• N,N'-propane-1,2-diyldipyridine-3-carboxamide
• N-[1-(pyridin-3-ylformamido)propan-2-yl]pyridine-3-carboxamide
• BRD-A86871940-001-01-9

• MDL： MFCD00411904
• Inchi： 1S/C15H16N4O2/c1-11(19-15(21)13-5-3-7-17-10-13)8-18-14(20)12-4-2-6-16-9-12/h2-7,9-11H,8H2,1H3,(H,18,20)(H,19,21)
• InChI Key： KTXBOOWDLPUROC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=NC=1)NCC(C)NC(C1C=CC=NC=1)=O

Computed Properties

• Exact Mass: 284.12700
• Monoisotopic Mass: 284.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.213
• Melting Point: 156-157°
• Boiling Point: 635.9°C at 760 mmHg
• Flash Point: 338.4±27.3 °C
• Refractive Index: 1.584
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(351.73 mM)H2O≥ 50 mg/mL(175.86 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 83.98000
• LogP: 1.80670

Nicaraven Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides
• Other Chemical additives Functional Additives